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Compound of Interest

Compound Name: Sirpefenicol

Cat. No.: B8636501

Essential Safety and Handling Guide for
Sirpefenicol

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Sirpefenicol. Given the limited
availability of a comprehensive Safety Data Sheet (SDS) for Sirpefenicol, this document
incorporates specific data available for Sirpefenicol and supplements it with safety protocols
from structurally related phenicol antibacterials, namely Florfenicol and Chloramphenicol, to
ensure a thorough and cautious approach to its handling.

Compound Identification:

Product Name: Sirpefenicol
Synonyms: ZTS-00007928

CAS Number: 1632310-24-7[1]
Molecular Formula: C17H18F3N303S[1]
Molecular Weight: 401.4 g/mol [1]

Hazard Identification and Classification
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Sirpefenicol is classified with the following hazards according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS):

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]
o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]
o Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.

Due to its classification as a phenicol antibacterial, it is prudent to handle Sirpefenicol as
potentially having other hazards associated with this class of compounds, such as potential for
reproductive toxicity and carcinogenicity, as seen with Chloramphenicol and Florfenicol.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure when handling Sirpefenicol.
The following table outlines the recommended PPE based on the known hazards of
Sirpefenicol and data from related phenicol compounds.
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Personal Protective

Body Part _ Specifications and Rationale
Equipment
Wear two pairs of ASTM
D6978-tested chemotherapy
gloves. The inner glove should
. Double-gloving with chemical- be worn under the cuff of the
resistant gloves lab coat, and the outer glove
over the cuff. Change outer
gloves regularly or immediately
if contaminated.
Safety glasses with side
shields or safety goggles. A To protect against dust,
Eyes/Face ) )
face shield may be required for  aerosols, and splashes.
splash hazards.
Disposable, impermeable Provides a barrier against skin
Body gown or lab coat with long contact. Should be solid-

sleeves and tight-fitting cuffs.

fronted and close in the back.

Respiratory

NIOSH-approved respirator
(e.g., N95 or higher)

Required when handling the
powder outside of a
containment system (e.g.,
chemical fume hood, biological
safety cabinet) or when there

is a risk of aerosolization.

Operational Plans: Handling and Storage

Proper operational procedures are critical to ensure safety and maintain the integrity of the

compound.

Handling:

o Handle Sirpefenicol in a designated area, such as a chemical fume hood or a powder

containment hood, to minimize inhalation exposure.

¢ Avoid the formation of dust and aerosols.
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» Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly with soap and water after handling and before leaving the laboratory.
e Ensure an eyewash station and safety shower are readily accessible.

Storage:

o Store Sirpefenicol in a tightly sealed, light-resistant container.

o Keep in a cool, dry, and well-ventilated area.

» Store locked up and away from incompatible materials such as strong oxidizing agents.

o Recommended storage for the powder is at -20°C for up to 2 years. Solutions in DMSO can
be stored at 4°C for up to 2 weeks or at -80°C for up to 6 months.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Immediate Action

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding eyelids

open. Seek prompt medical attention.

Remove contaminated clothing immediately.

) Wash the affected area thoroughly with soap
Skin Contact _ T

and water. Seek medical attention if irritation

persists.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide respiratory support. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion
water. Seek immediate medical attention.
Evacuate the area. Wear appropriate PPE,
including respiratory protection. Contain the spill
and prevent it from entering drains. Collect the
Accidental Release/Spill spilled material with an absorbent material for

solid spills, or appropriate absorbent for liquid
spills, and place it in a sealed container for

disposal.

Disposal Plan

The disposal of Sirpefenicol and its waste must be conducted in a manner that minimizes
environmental impact and adheres to local, state, and federal regulations.

Waste Categories and Disposal Methods:
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Waste Type

Disposal Procedure

Unused/Expired Sirpefenicol

Dispose of as hazardous chemical waste. Do
not dispose of down the drain or in regular trash.
The waste should be collected by a licensed

hazardous waste disposal company.

Contaminated Labware (e.g., pipette tips, tubes)

Place in a designated, sealed, and labeled
hazardous waste container for incineration or

other approved disposal methods.

Contaminated PPE (e.g., gloves, gowns)

Place in a sealed bag or container labeled as
hazardous waste and dispose of according to

institutional and regulatory guidelines.

Aqueous Waste Containing Sirpefenicol

Collect in a clearly labeled, sealed container for
hazardous waste disposal. Do not pour down

the drain due to its high aquatic toxicity.

Visualized Workflows

The following diagrams illustrate key procedural workflows for handling Sirpefenicol safely.
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Workflow for Handling Sirpefenicol Powder

Preparation

Don Appropriate PPE:
- Double Gloves
- Gown
- Eye Protection
- Respirator

'

Prepare Containment Area
(e.g., Chemical Fume Hood)

Handling

Weigh Sirpefenicol
(in containment)

'

Prepare Solution
(if applicable)

Cleanup & Disposal

Decontaminate Surfaces

'

Dispose of Contaminated Waste
in Hazardous Waste Container

'

Doff PPE Correctly

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Sirpefenicol powder.
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Emergency Spill Response for Sirpefenicol

Evacuate Immediate Area

'

Don Full PPE
(including respiratory protection)

'

Contain the Spill

'

Collect Spill Material
(use appropriate absorbent)

'

Place in Sealed Hazardous
Waste Container

'

Decontaminate Spill Area

'

Notify Safety Officer

Click to download full resolution via product page

Caption: A logical flow diagram for responding to a Sirpefenicol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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